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Compound of Interest

Compound Name: Eosin Y disodium

Cat. No.: B8006750 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Eosin Y disodium salt is a widely utilized xanthene dye, recognized for its vibrant red color

and fluorescent properties. It serves as a crucial staining agent in histology and cytology, a

component in various diagnostic media, and a research chemical in diverse biological

applications.[1] While integral to many scientific endeavors, a thorough understanding of its

health and safety profile is paramount for ensuring the well-being of laboratory personnel and

the integrity of research outcomes. This technical guide provides a comprehensive overview of

the health and safety information for Eosin Y disodium salt, including its hazardous properties,

handling procedures, and emergency responses.

Hazard Identification and Classification
Eosin Y disodium salt is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards associated

with this compound are serious eye irritation and the potential for skin sensitization.[2][3]

GHS Classification:
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Hazard Class Category Hazard Statement

Serious Eye Damage/Eye

Irritation
2A / 2

Causes serious eye irritation.

[2][3]

Skin Sensitization 1
May cause an allergic skin

reaction.[2][3]

Acute Toxicity, Oral (Not

Classified)
-

May be harmful if swallowed.

[4]

Signal Word: Warning[3]

Hazard Pictograms:

alt text

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the Safety Data Sheets (SDS)

and should be strictly followed.[2] Key statements include:

P264: Wash face, hands and any exposed skin thoroughly after handling.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][5]

P302 + P352: IF ON SKIN: Wash with plenty of water and soap.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[6]

P337 + P313: If eye irritation persists: Get medical advice/attention.[5]

P501: Dispose of contents/container to an approved waste disposal plant.[6]

Physical and Chemical Properties
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Understanding the physical and chemical properties of Eosin Y disodium salt is essential for

its safe handling and storage.

Property Value

Appearance Red to brown crystalline powder.[7]

Odor Odorless.[7]

CAS Number 17372-87-1[2]

Molecular Formula C₂₀H₆Br₄Na₂O₅[3]

Molecular Weight 691.86 g/mol [8]

pH 7-10 (in aqueous solution).[7]

Solubility Soluble in water, slightly soluble in alcohol.[5]

Melting Point Decomposes above 572°F (300°C).[9][10]

Autoignition Temperature Not applicable.[7]

Flash Point Not available.[7]

Toxicological Information
The toxicological data for Eosin Y disodium salt highlight its potential to cause adverse health

effects upon exposure.

Endpoint Value Species Reference

Acute Oral Toxicity

(LD50)
2344 mg/kg Rat [4][5]

Acute Dermal Toxicity

(LD50)
> 2000 mg/kg Rat

Eye Irritation
Causes serious eye

irritation.
Rabbit [2]

Skin Sensitization
May cause an allergic

skin reaction.
Guinea pig [2]
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Experimental Protocols:

The toxicological data presented are primarily derived from studies conducted in accordance

with internationally recognized guidelines, such as those established by the Organisation for

Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD 401/420/425)
The acute oral toxicity, expressed as the LD50 (the dose lethal to 50% of the test population), is

determined by administering the substance to animals (typically rats) via gavage.[7][11] The

animals are observed for a period of at least 14 days for signs of toxicity and mortality.[7] The

LD50 value is then calculated statistically from the observed data.[7]

Eye Irritation (OECD 405)
The potential for eye irritation is assessed by applying a single dose of the substance to the

eye of an experimental animal (usually an albino rabbit), with the untreated eye serving as a

control.[2] The eyes are then examined at specific intervals (1, 24, 48, and 72 hours) to

evaluate the degree of irritation, including redness, swelling, and corneal opacity.[2] The

reversibility of any observed effects is also assessed.[2]

Skin Sensitization (OECD 406/429)
Skin sensitization potential is evaluated by initially exposing the skin of a test animal (often a

guinea pig) to the substance (induction phase).[9] After a rest period, the animal is challenged

with a non-irritating concentration of the substance.[9] The development of a skin reaction (e.g.,

redness, swelling) upon challenge indicates sensitization.[9] The Local Lymph Node Assay

(LLNA) in mice is another accepted method that measures the proliferation of lymphocytes in

the draining lymph nodes as an indicator of sensitization.[12]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

chemical's integrity.

Handling:

Avoid contact with skin, eyes, and clothing.[7]
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Avoid breathing dust.[13]

Use in a well-ventilated area.[13]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.[5]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3][7]

Protect from moisture and light.[9]

Accidental Release Measures
In the event of a spill, prompt and appropriate action is necessary to prevent contamination and

exposure.

Personal Precautions:

Ensure adequate ventilation.[7]

Wear appropriate personal protective equipment.[7]

Avoid creating dust.[7]

Do not touch damaged containers or spilled material without proper protection.[14]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[14]
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Do not let the product enter drains.[14]

Methods for Cleaning Up:

For dry spills, sweep up the material and place it in a suitable, labeled container for

disposal.[7][13]

Avoid generating dust during cleanup.[13]

Wash the spill area thoroughly with water.[5]

First Aid Measures
Immediate and appropriate first aid can significantly mitigate the adverse effects of exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Continue rinsing. Get medical

attention if irritation persists.[2][7]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Get medical attention if irritation develops or

persists.[2][14]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention if symptoms occur.[14]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Drink plenty of water. Get

medical attention if you feel unwell.[5]

Firefighting Measures
Eosin Y disodium salt is a non-flammable solid.[5] However, in the event of a fire involving this

chemical, the following measures should be taken:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[7]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[12]
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Specific Hazards: When heated to decomposition, it may emit toxic fumes of carbon

monoxide, carbon dioxide, hydrogen bromide, and sodium oxides.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Ecological Information
Eosin Y disodium salt may have an impact on the aquatic environment.

Endpoint Value Species Exposure Time Reference

Aquatic Toxicity

(LC50)
1200 mg/L

Oryzias latipes

(Japanese rice

fish)

48 hours [7]

Aquatic Toxicity

(EC50)
> 100 mg/L

Daphnia magna

(Water flea)
48 hours

Persistence and Degradability: The substance may persist in the environment.[7]

Bioaccumulation: No information is available on the bioaccumulative potential.

Mobility in Soil: Due to its water solubility, it is likely to be mobile in the environment.[7]

Experimental Protocol for Aquatic Toxicity (OECD 203/202):

Fish Acute Toxicity Test (OECD 203): Fish (e.g., Oryzias latipes) are exposed to a range of

concentrations of the test substance for a period of 96 hours.[15] Mortalities are recorded at

24, 48, 72, and 96 hours, and the LC50 is calculated.[15]

Daphnia sp. Acute Immobilisation Test (OECD 202): Daphnids are exposed to various

concentrations of the substance for 48 hours.[16] The concentration that causes

immobilization in 50% of the daphnids (EC50) is determined.[16]

Disposal Considerations
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Waste from Eosin Y disodium salt must be disposed of in accordance with federal, state, and

local regulations.[14] It should be treated as hazardous waste.[3] Do not empty into drains.[3]

Contaminated packaging should also be disposed of as hazardous waste.[3]

Visualizations
The following diagrams illustrate key workflows and logical relationships for the safe handling of

Eosin Y disodium salt.
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Caption: First Aid Procedure for Eosin Y Disodium Salt Exposure.
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Caption: Accidental Spill Response Workflow for Eosin Y Disodium Salt.
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Caption: Hazard Identification and Risk Mitigation for Eosin Y Disodium Salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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